1-(3-Isopropylphenyl)-5-oxopyrrolidine-3-carboxylic acid
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Description
1-(3-Isopropylphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.294. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity
Research on derivatives of 5-oxopyrrolidine-3-carboxylic acid has highlighted potent antioxidant activities. A study by Tumosienė et al. (2019) synthesized a series of novel derivatives containing various substituents, finding some compounds to exhibit antioxidant activity superior to that of well-known antioxidants like ascorbic acid. This suggests potential applications in combating oxidative stress-related diseases (Tumosienė et al., 2019).
Anticancer and Antimicrobial Activities
Kairytė et al. (2022) reported on the synthesis of 5-oxopyrrolidine derivatives modified with azole, diazole, and hydrazone moieties, demonstrating significant anticancer activity against A549 cells and selective antimicrobial efficacy against multidrug-resistant Staphylococcus aureus. This research opens avenues for developing new therapeutic agents targeting cancer and drug-resistant bacterial infections (Kairytė et al., 2022).
Synthesis of Complex Molecular Structures
The synthesis of complex molecular structures, such as polycyclic systems and lanthanide-organic frameworks, has been a key area of application. For instance, Kharchenko et al. (2008) and Liu et al. (2009) have contributed to the development of novel synthetic methodologies and the construction of coordination polymers with potential applications in materials science (Kharchenko et al., 2008; Liu et al., 2009).
Antibacterial Activity
The research by Žirgulevičiūtė et al. (2015) focused on synthesizing 1,4-disubstituted pyrrolidinone derivatives from 1-(4-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid, showing promising antibacterial properties. This study highlights the potential of these compounds in developing new antibacterial agents (Žirgulevičiūtė et al., 2015).
Methodological Advances in Organic Synthesis
Pan et al. (2015) presented a methodological advancement in the synthesis of a key intermediate for Aliskiren, showcasing the versatility of 5-oxopyrrolidine derivatives in organic synthesis and drug development (Pan et al., 2015).
Properties
IUPAC Name |
5-oxo-1-(3-propan-2-ylphenyl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-9(2)10-4-3-5-12(6-10)15-8-11(14(17)18)7-13(15)16/h3-6,9,11H,7-8H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJAXXKYWLRAINQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)N2CC(CC2=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.